7-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• CAS: 2640943-83-3
• Molecular Formula: C13H14N6O2
• Molecular Weight: 286.29 g/mol
• SMILES: CC1=NC2=CC=NN2C(=C1)N3CCC4(C3)C(=O)NC(=O)N4
• InChI: InChI=1S/C13H14N6O2/c1-8-6-10(19-9(15-8)2-4-14-19)18-5-3-13(7-18)11(20)16-12(21)17-13/h2,4,6H,3,5,7H2,1H3,(H2,16,17,20,21)
• InChIKey: WOEDPCYADLOFPS-UHFFFAOYSA-N

The target compound (CAS 2640943-83-3) belongs to a niche pharmacophore class that couples a 5-methylpyrazolo[1,5‑a]pyrimidine kinase hinge‑binding motif with a rigid spiro[4.4]‑fused 1,3,7‑triazaspiro‑2,4‑dione scaffold. This scaffold architecture has been patented for its ability to selectively inhibit Raf kinases and Receptor Tyrosine Kinases (RTKs), positioning the compound as a candidate for targeting oncogenic kinase drivers.

Why 7-{5-Methylpyrazolo[1,5-a]pyrimidin-7-yl}-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS 2640943-83-3) Is a Differentiated Research Candidate in TRK Kinase Inhibitor Development

The target compound (CAS 2640943-83-3) belongs to a niche pharmacophore class that couples a 5-methylpyrazolo[1,5‑a]pyrimidine kinase hinge‑binding motif with a rigid spiro[4.4]‑fused 1,3,7‑triazaspiro‑2,4‑dione scaffold. This scaffold architecture has been patented for its ability to selectively inhibit Raf kinases and Receptor Tyrosine Kinases (RTKs), positioning the compound as a candidate for targeting oncogenic kinase drivers [1]. However, public head-to-head quantitative comparative data for this specific chemotype are extremely limited, necessitating cautious interpretation of its differentiation from close structural analogs.

1

Spirocyclic scaffold differentiated for TRK kinase inhibitor SAR exploration

2

Conformational constraint profile supports kinase selectivity studies

3

Public head-to-head selectivity data limited – verify in your assays

• [1] Zhu, W.; et al. Bridged, Bicyclic Heterocyclic or Spiro Bicyclic Heterocyclic Derivatives of Pyrazolo[1,5-A]Pyrimidines, Methods for Preparation and Uses Thereof. U.S. Patent US20100029657A1, 2010. View Source

Why Simple Pyrazolo[1,5-a]pyrimidine Analogs Cannot Replace the Spiro[4.4]nonane-2,4-dione Scaffold of CAS 2640943-83-3

Subtle changes in the spirocyclic ring size dramatically alter the three‑dimensional conformation and intramolecular H‑bond network of the triazaspiro‑dione pharmacophore. The patented scaffold family reveals that even minor ring‑size adjustments (e.g., spiro[4.4]nonane vs. spiro[4.5]decane) can shift kinase selectivity profiles and modulate resistance‑mutation potency [1]. Without explicit quantitative comparative data, generic pyrazolo[1,5‑a]pyrimidine inhibitors or close spiro‑homologs cannot be safely interchanged for this compound in structure‑activity-relationship (SAR) studies or lead‑optimization campaigns.

Ring size Spiro[4.4]nonane vs. spiro[4.5]decane shifts hinge-binding orientation and may alter kinase selectivity profiles.

H‑bond network Intramolecular H‑bond disruption in simpler analogs can change the pharmacophore conformation and SAR outcome.

SAR not interchangeable Generic pyrazolo[1,5‑a]pyrimidine inhibitors may not reproduce the spirocyclic scaffold's selectivity and resistance‑mutation response.

• [1] Zhu, W.; et al. Bridged, Bicyclic Heterocyclic or Spiro Bicyclic Heterocyclic Derivatives of Pyrazolo[1,5-A]Pyrimidines, Methods for Preparation and Uses Thereof. U.S. Patent US20100029657A1, 2010. View Source

Quantitative Differentiation Evidence for 7-{5-Methylpyrazolo[1,5-a]pyrimidin-7-yl}-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS 2640943-83-3)

Spiro Ring‑Size Differentiation: Spiro[4.4]nonane vs. Spiro[4.5]decane Analogs

The compound features a strained spiro[4.4]nonane‑2,4‑dione system, distinguishing it from the more flexible spiro[4.5]decane‑2,4‑dione analog (e.g., 8‑{5‑methylpyrazolo[1,5‑a]pyrimidin‑7‑yl}‑1,3,8‑triazaspiro[4.5]decane‑2,4‑dione) [1]. While kinase‑panel data for the spiro[4.4]nonane chemotype are not publicly disclosed, the patent literature explicitly demonstrates that ring‑size variation alters selectivity among RTK family members [1]. This conformational constraint is predicted to enforce a distinct hinge‑binding orientation and may reduce susceptibility to xDFG‑motif mutations that limit first‑generation TRK inhibitors [2].

Spiro ring-size impact

Class‑level

Rigid spiro[4.4]nonane‑2,4‑dione vs. more flexible spiro[4.5]decane analog — no quantitative head‑to‑head selectivity data available.

Conformational constraint may influence kinase selectivity; scaffold choice context-dependent.

Patent-derived scaffold inference; experimental kinase‑panel confirmation required.

Evidence Dimension	Conformational impact on kinase selectivity (class‑level inference)
Target Compound Data	Spiro[4.4]nonane‑2,4‑dione (rigid 5‑membered spiro‑lactam)
Comparator Or Baseline	Spiro[4.5]decane‑2,4‑dione analog (more flexible 6‑membered spiro‑lactam)
Quantified Difference	No quantitative head‑to‑head selectivity data available for these specific chemotypes
Conditions	Structural comparison based on patented scaffold families; experimental kinase‑panel confirmation required.

Why This Matters

For medicinal chemistry teams optimizing against acquired resistance, the spiro[4.4]nonane scaffold may offer superior conformational pre‑organization relative to the spiro[4.5]decane homolog, but procurement decisions should await or generate explicit selectivity data.

• [1] Zhu, W.; et al. Bridged, Bicyclic Heterocyclic or Spiro Bicyclic Heterocyclic Derivatives of Pyrazolo[1,5-A]Pyrimidines, Methods for Preparation and Uses Thereof. U.S. Patent US20100029657A1, 2010. View Source
• [2] Fan, Y.; Zhang, Y.; Liu, Y.; Jiang, H.; Zhou, Y.; Tang, C.; Fan, W. Pyrizolo[1,5-a]pyrimidine Derivatives of the Second-Generation TRK Inhibitor: Design, Synthesis and Biological Evaluation. Bioorg. Med. Chem. Lett. 2022, 63, 128646. View Source

Second‑Generation TRK Inhibitor Chemotype Alignment: Wild‑Type vs. G595R Mutant Activity

Close structural relatives in the pyrazolo[1,5‑a]pyrimidine series exhibit low‑nanomolar potency against both wild‑type TRKA (IC50 = 0.86–1.40 nM) and the clinically relevant G595R resistance mutant (IC50 = 1.80–6.92 nM) [1]. The best‑in‑series compound 14j additionally shows ~400‑fold selectivity over ALK (IC50 = 350 nM) [1]. While the target compound has not been directly profiled in published studies, its spiro[4.4]nonane scaffold is a designed analog within this same second‑generation inhibitor program, and its procurement is justified for head‑to‑head SAR expansion against the disclosed 14h/14j chemotypes [1].

TRKA G595R mutant resilience

Class‑level

Target compound not directly reported. Analogs 14h/14j: TRKA IC50 = 0.86–1.40 nM (WT), 1.80–6.92 nM (G595R).

Supports scaffold-dependent G595R mutant profiling in SAR head‑to‑head studies.

Data to verify; no quantitative activity data for this specific chemotype.

Evidence Dimension	TRKA inhibitory potency and mutant resilience (class‑level reference)
Target Compound Data	Not directly reported in public literature
Comparator Or Baseline	Best disclosed analogs: 14h (IC50 TRKA = 1.40 nM, TRKAG595R = 1.80 nM) and 14j (IC50 TRKA = 0.86 nM, TRKAG595R = 6.92 nM, ALK = 350 nM) [1]
Quantified Difference	Cannot be calculated without experimental data
Conditions	In vitro kinase‑activity assays; recombinant human TRKA and ALK catalytic domains.

Why This Matters

The compound provides a novel tool to investigate scaffold‑dependent potency against the G595R solvent‑front mutation, a key driver of clinical resistance to first‑generation TRK inhibitors.

• [1] Fan, Y.; Zhang, Y.; Liu, Y.; Jiang, H.; Zhou, Y.; Tang, C.; Fan, W. Pyrizolo[1,5-a]pyrimidine Derivatives of the Second-Generation TRK Inhibitor: Design, Synthesis and Biological Evaluation. Bioorg. Med. Chem. Lett. 2022, 63, 128646. View Source

Evidence‑Supported Application Scenarios for 7-{5-Methylpyrazolo[1,5-a]pyrimidin-7-yl}-1,3,7-triazaspiro[4.4]nonane-2,4-dione

SAR Exploration of Spiro[4.4]nonane‑Constrained Second‑Generation TRK Inhibitors

The compound is best deployed in medicinal chemistry laboratories seeking to probe the effect of spiro‑ring constraint on TRKA/TRKAG595R potency and isoform selectivity. It should be tested head‑to‑head against the disclosed lead compounds 14h and 14j under identical kinase‑assay conditions to quantify the contribution of the spiro[4.4]nonane‑2,4‑dione motif [2].

Kinase‑Selectivity Profiling Across the NTRK/ALK/ROS1 Family

Given the critical need to avoid ALK‑mediated off‑target toxicity observed with early‑generation TRK inhibitors, this compound should be screened in a broad kinase‑selectivity panel alongside spiro[4.5]decane analogs and flexible pyrazolo[1,5‑a]pyrimidine controls. The patent‑predicted selectivity advantages of the spiro[4.4]nonane scaffold can thereby be rigorously validated [1].

Cellular Proof‑of‑Concept in NTRK‑Fusion‑Driven Cancer Models

Following in vitro kinase confirmation, the compound is a candidate for evaluation in Ba/F3 or KM12 cell lines engineered to express NTRK1‑G595R resistance mutants, benchmarking its cellular antiproliferative activity against Repotrectinib (TPX‑0005) and the 14j analog [2].

Application

Selection Property

Validation Focus

SAR expansion of spirocyclic TRK inhibitors

Scaffold-dependent TRKA/TRKAG595R inhibition

Potency benchmark vs. disclosed leads 14h/14j under identical assay conditions

Kinase selectivity profiling (NTRK/ALK/ROS1)

Isoform-selectivity window

Comparison with spiro[4.5]decane analogs and flexible pyrazolo[1,5‑a]pyrimidine controls

Cellular model evaluation in NTRK-fusion driven cancers

Antiproliferative activity benchmark

Endpoint comparison vs. Repotrectinib and analog 14j; context-dependent model validation

• [1] Zhu, W.; et al. Bridged, Bicyclic Heterocyclic or Spiro Bicyclic Heterocyclic Derivatives of Pyrazolo[1,5-A]Pyrimidines, Methods for Preparation and Uses Thereof. U.S. Patent US20100029657A1, 2010. View Source
• [2] Fan, Y.; Zhang, Y.; Liu, Y.; Jiang, H.; Zhou, Y.; Tang, C.; Fan, W. Pyrizolo[1,5-a]pyrimidine Derivatives of the Second-Generation TRK Inhibitor: Design, Synthesis and Biological Evaluation. Bioorg. Med. Chem. Lett. 2022, 63, 128646. View Source